N-[4-[5-(2-furanyl)-1,3,4-oxadiazol-2-yl]phenyl]-2-(2-methoxyphenyl)acetamide

• Molecular Formula: C21H17N3O4
• Molecular Weight: 375.4 g/mol
• IUPAC Name: N-[4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]phenyl]-2-(2-methoxyphenyl)acetamide
• InChI: InChI=1S/C21H17N3O4/c1-26-17-6-3-2-5-15(17)13-19(25)22-16-10-8-14(9-11-16)20-23-24-21(28-20)18-7-4-12-27-18/h2-12H,13H2,1H3,(H,22,25)
• InChI Key: OHSIRHBXHGGCQC-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1CC(=O)NC2=CC=C(C=C2)C3=NN=C(O3)C4=CC=CO4

Description

N-[4-[5-(2-furanyl)-1,3,4-oxadiazol-2-yl]phenyl]-2-(2-methoxyphenyl)acetamide is a member of acetamides.

Scientific Research Applications

Computational and Pharmacological Evaluation

• Computational and Pharmacological Potential : A study evaluated the computational and pharmacological potential of 1,3,4-oxadiazole derivatives, revealing their binding and moderate inhibitory effects in various assays, indicating a range of potential applications including toxicity assessment, tumor inhibition, free radical scavenging, analgesic, and anti-inflammatory actions (Faheem, 2018).

Antimicrobial and Hemolytic Activity

• Antimicrobial Evaluation : Research on 1,3,4-oxadiazole compounds shows they possess notable antimicrobial activities, particularly against selected microbial species, with some derivatives being potent against a panel of microbes and displaying less toxicity, suitable for further biological screening (Gul et al., 2017).

Anticancer Properties

• Cytotoxicity and Anticancer Activity : A study synthesized novel derivatives of 1,3,4-oxadiazole and evaluated their cytotoxicity on various cell lines, revealing compounds with significant cytotoxic effects on specific cell lines, indicating potential use in cancer treatment (Vinayak et al., 2014).

Novel Synthesis and Characterization

• Novel Derivatives and Antimicrobial Activity : Research focusing on novel derivatives of naphtho-furan, including 1,3,4-oxadiazole compounds, demonstrates good antibacterial and anti-fungal activity, suggesting potential for antimicrobial applications (Nagarsha et al., 2023).

NMR Study of Derivatives

• Spectral Analysis : A study conducted a detailed NMR analysis of a novel 1,3,4-oxadiazole derivative, providing insights into the structural and isomeric characteristics of such compounds (Ying-jun, 2012).

Antimicrobial and Antiprotozoal Agents

• Antimicrobial and Antiprotozoal Evaluation : Research on N-substituted phenyl-1,3,4-oxadiazole derivatives showcased their promising antibacterial, antifungal, and anti-Trypanosoma cruzi activities, indicating potential as antimicrobial and antiprotozoal agents (Patel et al., 2017).

Inhibitors in Cancer Research

• Inhibitory Effects in Cancer : A study synthesized oxadiazole derivatives and investigated their role as inhibitors in cancer research, showing significant inhibition of cell growth, particularly in lung cancer (Panchal et al., 2020).

Synthesis and Activity Overview

• Synthesis and Antibacterial Activity : A novel series of 2-mercaptobenzimidazole derivatives, including 1,3,4-oxadiazole, demonstrated excellent activity against a range of microorganisms, highlighting their potential in antibacterial and antifungal applications (Devi et al., 2022).